3-chloro-N-(3,4-difluorophenyl)propanamide
Overview
Description
3-chloro-N-(3,4-difluorophenyl)propanamide is a chemical compound with the molecular formula C9H8ClF2NO . It has a molecular weight of 219.62 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H8ClF2NO/c10-4-3-9(14)13-6-1-2-7(11)8(12)5-6/h1-2,5H,3-4H2,(H,13,14) . This indicates that the molecule consists of a propanamide backbone with a chlorine atom on the third carbon and a 3,4-difluorophenyl group attached to the nitrogen atom .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The predicted melting point is 118.63°C, and the predicted boiling point is approximately 348.5°C at 760 mmHg . The compound has a predicted density of approximately 1.4 g/cm3 and a predicted refractive index of 1.54 .Scientific Research Applications
Synthesis and Chemical Properties
3-chloro-N-(3,4-difluorophenyl)propanamide is a chemical compound that has been explored for its potential applications in various scientific research domains. One notable area is its role as an intermediate in organic synthesis. For instance, the development of a practical enzymatic process for preparing (S)-2-Chloro-1-(3,4-difluorophenyl)ethanol highlights the significance of such compounds in synthesizing chiral intermediates for pharmaceutical applications, such as Ticagrelor, which is used for treating acute coronary syndromes. This process showcases the efficiency and environmental friendliness of using biocatalysis for chemical synthesis, with high conversion rates and excellent enantiomeric excesses, thereby simplifying the original process operations and reducing safety risks (Guo et al., 2017).
Antimicrobial Properties
Compounds similar to this compound have been synthesized and evaluated for their antibacterial and antifungal properties. Arylsubstituted halogen(thiocyanato)amides containing 4-acetylphenyl fragments have been studied for their potential antimicrobial activities. These compounds, obtained through copper-catalyzed anionarylation of acrylic and methacrylic acids amides, have shown promising results in tests for antibacterial and antifungal activities, demonstrating the broader chemical family's relevance in developing new antimicrobial agents (Baranovskyi et al., 2018).
Environmental Impact Studies
Research on compounds structurally related to this compound, such as propanil N-(3,4-dichlorophenyl)propanamide, provides insights into the environmental fate and ecological impact of these chemicals when used as herbicides. Studies have examined the movement and retention of propanil in paddy-riverine wetland systems, revealing its persistence in water and soil, as well as its uptake by wetland plants. Such research underscores the importance of understanding the environmental behaviors of chemical compounds, their potential accumulation in ecosystems, and implications for human and environmental health (Perera et al., 1999).
Photocatalytic Degradation
The photocatalytic degradation of anilides, including compounds similar to this compound, has been investigated to understand their breakdown under UV-A and solar light. This research is crucial for developing strategies to mitigate the environmental impact of synthetic organic compounds. The studies indicate that photocatalysis can effectively degrade these compounds, converting them into less harmful substances, which has significant implications for environmental protection and pollution control (Sturini et al., 1997).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-chloro-N-(3,4-difluorophenyl)propanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClF2NO/c10-4-3-9(14)13-6-1-2-7(11)8(12)5-6/h1-2,5H,3-4H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBUIQHWEHAHIKQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)CCCl)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClF2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20392792 | |
Record name | 3-chloro-N-(3,4-difluorophenyl)propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20392792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
132669-28-4 | |
Record name | 3-chloro-N-(3,4-difluorophenyl)propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20392792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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